Cas no 1361520-55-9 ((4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-dimethyl-amine)

• Product Name: (4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-dimethyl-amine
• CAS No: 1361520-55-9
• MF: C₁₄H₉Cl₅FN
• MW: 387.491362333298
• CID: 4991187
• Update Time: 2025-10-30

(4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-dimethyl-amine

• Inchi： 1S/C14H9Cl5FN/c1-21(2)8-5-6(3-4-7(8)20)9-10(15)12(17)14(19)13(18)11(9)16/h3-5H,1-2H3
• InChI Key： BSSBBNNQBBOXLG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC=C(C(=C1)N(C)C)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 6.9
• Topological Polar Surface Area: 3.2

Additional information on (4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-dimethyl-amine

Research Brief on (4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-dimethyl-amine (CAS: 1361520-55-9): Recent Advances and Applications

The compound (4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-dimethyl-amine (CAS: 1361520-55-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This polyhalogenated biphenyl derivative exhibits unique structural and functional properties, making it a promising candidate for various applications, including drug development, environmental toxicology, and molecular imaging. Recent studies have explored its synthesis, mechanism of action, and potential therapeutic uses, shedding light on its role in modulating biological pathways.

One of the key areas of interest is the compound's interaction with cellular receptors and enzymes. Preliminary findings suggest that (4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-dimethyl-amine may act as a modulator of aryl hydrocarbon receptor (AhR) signaling, a pathway implicated in immune regulation and xenobiotic metabolism. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding affinity and conformational dynamics. These studies provide a foundation for designing novel analogs with enhanced selectivity and potency.

In addition to its biological activity, the environmental impact of this compound has also been investigated. Due to its polyhalogenated structure, concerns have been raised about its persistence and potential bioaccumulation. Recent environmental studies have focused on its degradation pathways and ecotoxicological effects, employing analytical methods like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to track its fate in various ecosystems. These efforts aim to assess its environmental risks and inform regulatory policies.

From a pharmaceutical perspective, the compound's potential as a lead molecule for drug discovery is being explored. Its unique fluorinated and chlorinated biphenyl scaffold offers opportunities for structural optimization to improve pharmacokinetic properties. Recent in vitro and in vivo studies have evaluated its efficacy in models of inflammatory diseases and cancer, with some promising results. However, challenges such as solubility and metabolic stability remain to be addressed in future research.

In conclusion, (4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-yl)-dimethyl-amine (CAS: 1361520-55-9) represents a multifaceted compound with significant potential in both biomedical and environmental research. Ongoing studies are expected to further unravel its mechanisms and applications, paving the way for innovative therapeutic and environmental solutions. Researchers are encouraged to collaborate across disciplines to maximize the impact of these findings.